3-[2-oxo-2-(1-piperidinyl)ethyl]-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3H)-one

• IUPAC Name: 3-(2-oxo-2-piperidin-1-ylethyl)-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-4-one
• InChI: InChI=1S/C17H21N3O2S/c21-14(19-8-4-1-5-9-19)10-20-11-18-16-15(17(20)22)12-6-2-3-7-13(12)23-16/h11H,1-10H2
• InChI Key: HRSMEOAYIJGHPU-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C(=O)CN2C=NC3=C(C2=O)C4=C(S3)CCCC4
• Molecular Formula: C17H21N3O2S
• Molecular Weight: 331.4 g/mol

Description

This compound belongs to a class of chemicals known for their complex heterocyclic structures. It incorporates multiple pharmacophoric elements, such as the benzothieno and pyrimidinone moieties, which contribute to its significant biological and chemical properties.

Synthesis Analysis

The synthesis of similar compounds involves multi-step chemical reactions starting from various precursors such as ethyl 4,5,6,7-tetrahydro-2-isothiocyanato-1-benzothiophene-3-carboxylate to obtain key intermediates like 3-amino-2-mercapto-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3H)-ones, which are then further modified to create a range of derivatives with potential biological activities (Santagati, A., Santagati, M., & Modica, M., 1993); (Ashalatha, B. V., Narayana, B., Raj, K. K. V., & Kumari, N., 2007).

Molecular Structure Analysis

The molecular structure of similar compounds reveals planar moieties like benzisoxazole and pyrimidine, which are crucial for their biological activity. The conformation of the piperidine and tetrahydropyridine components impacts the compound's overall geometry and interaction capabilities (Peeters, O., Blaton, N., & C. J. Ranter, 1993).

Chemical Reactions and Properties

These compounds are reactive towards various agents, forming diverse derivatives with biological significance. Reactions include acylation, condensation, and cyclization, leading to the formation of new heterocyclic systems with potential antimicrobial activities (Tolkunov, V. S., Eresko, A., Mazepa, A., & Tolkunov, S. V., 2013); (Mittal, M., Sarode, S. M., & Dr. G. Vidyasagar, 2011).